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Abstract
The mass of the proton, a fundamental building block of all visible matter, presents a profound

puzzle in modern physics. While composed of three valence quarks, the sum of their individual

masses accounts for only about 1% of the proton's total measured mass.[1][2] This guide

delves into the theoretical and experimental framework of Quantum Chromodynamics (QCD),

the theory of the strong nuclear force, to elucidate the origins of the remaining 99%. We will

explore the decomposition of the proton's mass, detailing the contributions from quark and

gluon energies and the quantum effects of the strong interaction. This document provides a

quantitative breakdown based on recent calculations, outlines the primary computational and

experimental methodologies used in the field, and visualizes the complex relationships and

workflows involved.

Theoretical Framework: Mass Generation in
Quantum Chromodynamics
The Standard Model of particle physics explains the origin of mass for fundamental particles,

such as quarks and electrons, through their interaction with the Higgs field.[3][4] However, this
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mechanism only accounts for the "current mass" of the quarks within the proton, which is a

very small fraction of the total.[5][6] The vast majority of the proton's mass—and therefore the

mass of most visible matter in the universe—is an emergent property of the strong interaction,

as described by Quantum Chromodynamics (QCD).[7][8]

This emergent mass arises from the complex and energetic dynamics of the proton's

constituents:

Quark Kinetic Energy: The quarks within the proton are confined to a tiny volume

(approximately 0.84 femtometers) and move at nearly the speed of light, contributing

significant relativistic energy.[2][7]

Gluon Energy: Gluons, the massless mediators of the strong force, carry substantial energy

as they bind the quarks together.[7][9] Their self-interactions, a unique feature of QCD,

create a complex and energetic field within the proton.

Chiral Symmetry Breaking: In the absence of quark masses, the QCD Lagrangian possesses

a property called chiral symmetry. This symmetry is spontaneously broken in the QCD

vacuum, a phenomenon that dynamically generates the majority of the constituent quark

mass and, consequently, a large portion of the proton's mass.[5][10]

The QCD Energy-Momentum Tensor and Mass Sum
Rules
Formally, the decomposition of the proton's mass is derived from the matrix elements of the

QCD Energy-Momentum Tensor (EMT), Tµν.[11][12] The total mass (M) of the proton in its

rest frame is given by the expectation value of the Hamiltonian (the T00 component of the

EMT).[12] Several different but related "sum rules" have been proposed to decompose this

total energy into physically meaningful components.[11][13][14]

One of the most widely cited is Ji's four-term decomposition, which separates the proton mass

(M) into contributions from:

Quark Mass (Mm): The contribution from the Higgs-derived masses of the quarks.

Quark Energy (Mq): The kinetic and potential energy of the quarks.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b1235717?utm_src=pdf-body
https://en.wikipedia.org/wiki/Chiral_symmetry_breaking
https://www.reddit.com/r/AskPhysics/comments/17xi22o/a_protons_is_made_of_just_three_quarks_right_then/
https://www.benchchem.com/product/b1235717?utm_src=pdf-body
https://pa.as.uky.edu/qa-uk-physicists-determine-what-accounts-protons-mass
https://physicsworld.com/a/proton-and-neutron-masses-calculated-from-first-principles/
https://www.benchchem.com/product/b1235717?utm_src=pdf-body
https://www.benchchem.com/product/b1235717?utm_src=pdf-body
https://medium.com/starts-with-a-bang/protons-made-of-quarks-but-ruled-by-gluons-a2fa0b36be11
https://pa.as.uky.edu/qa-uk-physicists-determine-what-accounts-protons-mass
https://pa.as.uky.edu/qa-uk-physicists-determine-what-accounts-protons-mass
https://www.anl.gov/article/charming-experiment-finds-gluon-mass-in-the-proton
https://www.benchchem.com/product/b1235717?utm_src=pdf-body
https://www.benchchem.com/product/b1235717?utm_src=pdf-body
https://en.wikipedia.org/wiki/Chiral_symmetry_breaking
https://physics.stackexchange.com/questions/3037/the-contribution-to-mass-from-the-dynamical-breaking-of-chiral-symmetry
https://www.benchchem.com/product/b1235717?utm_src=pdf-body
https://scholarshare.temple.edu/bitstreams/4c6764e5-740b-4d2c-8db6-0d7d738694b4/download
https://indico.cern.ch/event/1072533/contributions/4766736/attachments/2436534/4258406/DIS_proton_mass_Metz_proceedings.pdf
https://www.benchchem.com/product/b1235717?utm_src=pdf-body
https://indico.cern.ch/event/1072533/contributions/4766736/attachments/2436534/4258406/DIS_proton_mass_Metz_proceedings.pdf
https://scholarshare.temple.edu/bitstreams/4c6764e5-740b-4d2c-8db6-0d7d738694b4/download
https://scipost.org/submissions/scipost_202108_00013v1/
https://www.researchgate.net/publication/361971058_Understanding_the_proton_mass_in_QCD
https://www.benchchem.com/product/b1235717?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1235717?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Gluon Energy (Mg): The kinetic and potential energy of the gluons.

Trace Anomaly (Ma): A quantum effect in QCD related to the breaking of scale invariance,

which contributes to both quark and gluon terms.

Quantitative Decomposition of the Proton Mass
Calculating the precise contribution of each component from first principles is a significant

challenge that requires immense computational power.[8] The most reliable method is Lattice

QCD, a numerical approach to solving the QCD equations.[7][15] Recent calculations at Next-

to-Next-to-Leading Order (NNLO) in perturbative QCD provide the most precise breakdown to

date.[16][17]

The logical flow of this decomposition, from the total mass down to its fundamental

contributions, is visualized below.

Ji's Four-Term Decomposition

Proton Mass (M ≈ 938 MeV/c²)

Quark Energy (Mq)

~32%

Gluon Energy (Mg)

~37%

Quark Mass (Mm)

~9%

Trace Anomaly (Ma)

~23%

Click to download full resolution via product page

Caption: Logical decomposition of the proton's mass into its constituent parts.

The following table summarizes the quantitative contributions to the proton mass based on

recent Next-to-Next-to-Leading Order (NNLO) QCD analyses.[16][17]
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Component Description Contribution (%)
Contribution
(MeV/c²)

Quark Mass (Mm)

Energy from the

intrinsic (Higgs-

derived) masses of

valence and sea

quarks.

~9% ~84

Quark Energy (Mq)

The kinetic and

potential energy of the

quarks confined within

the proton.

~32% ~300

Gluon Energy (Mg)

The kinetic and

potential energy of the

gluons that mediate

the strong force.

~37% ~347

Trace Anomaly (Ma)

A quantum

mechanical effect

contributing to the

mass from scale

invariance breaking.

~23% ~216

Total Total Proton Mass 100% ~947

Note: The values are approximate and subject to ongoing refinement from theoretical

calculations and experimental measurements. The sum slightly exceeds the measured 938

MeV/c² due to uncertainties in the theoretical calculations.

Experimental and Computational Protocols
Determining the contributions to the proton mass requires a synergistic approach, combining

sophisticated theoretical calculations with precision experiments designed to probe the

proton's internal structure.

Computational Protocol: Lattice QCD
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Lattice Quantum Chromodynamics (Lattice QCD) is a non-perturbative, ab-initio approach to

solving QCD. It is the primary tool for calculating hadron properties, such as mass, from the

fundamental theory of quarks and gluons.[7][8]

Methodology:

Discretization of Spacetime: Continuous spacetime is replaced by a four-dimensional grid or

"lattice" of discrete points.[8] This transforms the infinite-dimensional path integrals of

quantum field theory into finite, albeit very large, integrals that are computationally tractable.

[18]

Field Definition: Quark fields are defined at the lattice sites, while gluon fields are

represented as "links" connecting adjacent sites.

Path Integral Formulation: The expectation value of a physical observable, like the proton
mass, is calculated using the path integral formalism. This involves integrating over all

possible configurations of the quark and gluon fields on the lattice.

Monte Carlo Simulation: Due to the vast number of possible field configurations, the path

integral is evaluated numerically using stochastic Monte Carlo methods. These algorithms

generate a representative sample of the most probable field configurations. This process is

computationally intensive, requiring state-of-the-art supercomputers.[7]

Correlation Function Calculation: From the generated field configurations, two-point

correlation functions are computed. For the proton, this involves creating a quark operator at

a source point and an annihilation operator at a sink point and measuring the correlation

between them as a function of time.

Mass Extraction: The mass of the proton is extracted from the exponential decay of the

calculated correlation function in Euclidean time.

Systematic Error Control: To obtain a physically meaningful result, calculations must be

performed with multiple lattice spacings, lattice volumes, and quark masses. The final result

is then achieved by extrapolating to the continuum limit (zero lattice spacing), infinite volume,

and the physical masses of the up, down, and strange quarks.[18]
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Experimental Protocol: J/Ψ Photoproduction at
Jefferson Lab
While Lattice QCD provides a theoretical calculation, experiments are needed to test these

predictions and directly probe the gluon's role. Since gluons do not carry electric charge, they

cannot be probed directly with electron scattering.[19] A recent key experiment at the Thomas

Jefferson National Accelerator Facility (JLab) measured the gluonic contribution to the proton's

mass distribution by studying the photoproduction of J/Ψ particles.[9][20]

Methodology:

Electron Beam Acceleration: The Continuous Electron Beam Accelerator Facility (CEBAF) at

JLab produces a high-energy, high-intensity beam of electrons.

Photon Generation (Bremsstrahlung): The electron beam is directed onto a radiator, where

the electrons interact with a material to produce high-energy photons via the Bremsstrahlung

process.

Target Interaction: The resulting photon beam is aimed at a liquid hydrogen target, which

serves as a source of protons.

J/Ψ Production: A photon from the beam interacts with a gluon inside a target proton. If the

photon has sufficient energy (near the threshold of ~8.2 GeV), this interaction can produce a

J/Ψ particle (a meson composed of a charm-anticharm quark pair). The cross-section for this

process is highly sensitive to the gluon distribution within the proton.[21]

Particle Detection: The J/Ψ particle is highly unstable and decays almost instantaneously

into an electron-positron pair. A complex set of detectors in the experimental hall tracks the

trajectories and measures the energies of these decay products.

Data Analysis and Interpretation: By precisely measuring the properties of the electron-

positron pairs, physicists reconstruct the J/Ψ particle. The production rate (cross-section) is

measured as a function of the photon energy. This data is then compared with theoretical

models to extract the gluonic gravitational form factors, which describe how the proton's

mass and pressure are distributed among its gluonic constituents.[9][19] This analysis

ultimately allows for the determination of the "gluonic mass radius" of the proton.[20]
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The workflow for this type of experiment is outlined in the diagram below.

High-Energy
Electron Beam

Liquid H2
Target (Protons)

Bremsstrahlung (γ) J/Ψ Particleγ + p → J/Ψ + p Detector Array
(e+e- Detection)

Data Analysis &
Form Factor Extraction

Gluonic Mass Radius
Determination

Photon (γ)

J/Ψ → e+ + e-

Click to download full resolution via product page
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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